Cas no 5077-59-8 (1-(2,4-dinitrophenyl)-2-(3-methylbut-3-en-2-ylidene)hydrazine)

• Product Name: 1-(2,4-dinitrophenyl)-2-(3-methylbut-3-en-2-ylidene)hydrazine
• CAS No: 5077-59-8
• MF: C₁₁H₁₂N₄O₄
• MW: 264.23738193512
• CID: 934256
• PubChem ID: 263783
• Update Time: 2025-04-19

1-(2,4-dinitrophenyl)-2-(3-methylbut-3-en-2-ylidene)hydrazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)-2-(3-methylbut-3-en-2-ylidene)hydrazine
• N-(3-methylbut-3-en-2-ylideneamino)-2,4-dinitroaniline
• DTXSID30965017
• 2,4-dinitrophenylhydrazone 3-methyl-3-buten-2-one
• YWMNYZMUZVYIDX-UHFFFAOYSA-N
• 5077-59-8

• Inchi： 1S/C11H12N4O4/c1-7(2)8(3)12-13-10-5-4-9(14(16)17)6-11(10)15(18)19/h4-6,13H,1H2,2-3H3
• InChI Key： YWMNYZMUZVYIDX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1NN=C(C)C(=C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 264.08596
• Monoisotopic Mass: 264.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 110.67